N-[1-{[(3,4-dimethylphenyl)amino]carbonyl}-2-(4-methoxyphenyl)vinyl]-2-furamide

• IUPAC Name: N-[(Z)-3-(3,4-dimethylanilino)-1-(4-methoxyphenyl)-3-oxoprop-1-en-2-yl]furan-2-carboxamide
• InChI: InChI=1S/C23H22N2O4/c1-15-6-9-18(13-16(15)2)24-22(26)20(25-23(27)21-5-4-12-29-21)14-17-7-10-19(28-3)11-8-17/h4-14H,1-3H3,(H,24,26)(H,25,27)/b20-14-
• InChI Key: SASDSPUVIMMQIC-ZHZULCJRSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C(=CC2=CC=C(C=C2)OC)NC(=O)C3=CC=CO3)C
• Isomeric SMILES: CC1=C(C=C(C=C1)NC(=O)/C(=C/C2=CC=C(C=C2)OC)/NC(=O)C3=CC=CO3)C
• Molecular Formula: C23H22N2O4
• Molecular Weight: 390.4 g/mol

Description

N-[1-{[(3,4-dimethylphenyl)amino]carbonyl}-2-(4-methoxyphenyl)vinyl]-2-furamide, commonly known as DMF, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DMF is a furan derivative that exhibits anti-inflammatory, antioxidant, and anticancer properties.

Mechanism of Action

The mechanism of action of DMF is not fully understood, but it is believed to involve the activation of the Nrf2 pathway, which is responsible for regulating the expression of antioxidant and anti-inflammatory genes. DMF has also been shown to inhibit the activity of NF-κB, a transcription factor that plays a key role in inflammation.
Biochemical and Physiological Effects:
DMF has been shown to exhibit various biochemical and physiological effects, including the induction of antioxidant and anti-inflammatory genes, the inhibition of NF-κB activity, and the induction of apoptosis in cancer cells. DMF has also been shown to exhibit insecticidal properties, making it a potential alternative to conventional pesticides.

Advantages and Limitations for Lab Experiments

DMF has several advantages for lab experiments, including its low toxicity and high solubility in organic solvents. However, DMF is also known to be unstable under certain conditions, which can make it difficult to work with.

Future Directions

There are several future directions for the study of DMF. One potential direction is the development of DMF-based drugs for the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Another potential direction is the use of DMF as an alternative to conventional pesticides in agriculture. Additionally, further studies are needed to fully understand the mechanism of action of DMF and its potential applications in various fields.
In conclusion, DMF is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DMF exhibits anti-inflammatory, antioxidant, and anticancer properties and has been studied for its potential use in the treatment of neurodegenerative diseases and as an alternative to conventional pesticides in agriculture. Further studies are needed to fully understand the mechanism of action of DMF and its potential applications in various fields.

Scientific Research Applications

DMF has been extensively studied for its potential applications in various fields, including medicine, agriculture, and material science. In medicine, DMF has been shown to exhibit anti-inflammatory, antioxidant, and anticancer properties. DMF has also been studied for its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. In agriculture, DMF has been shown to exhibit insecticidal properties, making it a potential alternative to conventional pesticides. In material science, DMF has been studied for its potential use in the synthesis of organic semiconductors.